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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-(2,4-
dimethylbenzoyl)isoquinoline, a molecule of interest within the broader class of isoquinoline
alkaloids known for their diverse pharmacological activities. This document details the chemical
identity of the compound, including its IUPAC name and structure. Due to the limited publicly
available data for this specific molecule, this guide leverages information on closely related 4-
aroylisoquinoline and other isoquinoline derivatives to present potential synthetic routes,
plausible biological activities, and representative experimental protocols. The content herein is
intended to serve as a foundational resource for researchers and drug development
professionals interested in the therapeutic potential of novel isoquinoline-based compounds.

Chemical Identity and Structure

The compound with the common name 4-(2,4-dimethylbenzoyl)isoquinoline has a
systematic IUPAC name and a well-defined chemical structure.

IUPAC Name: (2,4-dimethylphenyl)(isoquinolin-4-yl)ymethanone

Chemical Structure:
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Molecular Formula: CisHisNO

Molecular Weight: 261.32 g/mol

Potential Synthesis Strategies

While a specific synthesis protocol for (2,4-dimethylphenyl)(isoquinolin-4-yl)methanone is not
readily available in the reviewed literature, the synthesis of analogous 4-aroylisoquinolines can
be achieved through several established synthetic methodologies. A plausible approach
involves the palladium-catalyzed carbonylative Suzuki-Miyaura coupling of 4-bromoisoquinoline
with a suitable boronic acid derivative of 2,4-dimethylbenzene.

Alternatively, a Friedel-Crafts acylation of isoquinoline with 2,4-dimethylbenzoyl! chloride in the
presence of a Lewis acid catalyst could potentially yield the desired product, although
regioselectivity could be a challenge.

Below is a generalized workflow for a potential synthetic route.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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